Cas no 2138195-95-4 (4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2138195-95-4
• MF: C₁₁H₁₄F₃NS
• MW: 249.295772075653
• CID: 5800405
• PubChem ID: 165478235
• Update Time: 2025-06-09

4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno3,2-cpyridine
• 2138195-95-4
• 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1076996

• Inchi： 1S/C11H14F3NS/c1-10(4-5-11(12,13)14)8-3-7-16-9(8)2-6-15-10/h3,7,15H,2,4-6H2,1H3
• InChI Key： INHJYTOYAWSTHV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(C)CCC(F)(F)F

Computed Properties

• Exact Mass: 249.07990511g/mol
• Monoisotopic Mass: 249.07990511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno3,2-cpyridine

Comprehensive Overview of 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2138195-95-4)

The compound 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2138195-95-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the thienopyridine family, a class of compounds known for their diverse biological activities and applications in drug discovery. The presence of a trifluoropropyl group and a methyl substituent enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the pharmacokinetic properties of drug candidates. The 3,3,3-trifluoropropyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to enhance binding affinity and bioavailability. Researchers are increasingly exploring such fluorinated heterocycles for their potential in treating central nervous system (CNS) disorders, inflammation, and infectious diseases. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecular modifications play a critical role.

The synthesis of 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. These methods are part of the broader shift toward green chemistry and sustainable synthesis, which are highly relevant in today's environmentally conscious research landscape.

From an analytical perspective, this compound is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure accurate identification and quality control, which are essential for regulatory compliance and industrial applications. The compound's CAS No. 2138195-95-4 serves as a unique identifier in chemical databases, facilitating global collaboration and data sharing among researchers.

Beyond pharmaceuticals, 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has potential applications in material science and agrochemicals. Its robust structure and functional groups make it suitable for designing novel polymers or coatings with enhanced durability. In agriculture, fluorinated compounds are increasingly used to develop next-generation pesticides with improved efficacy and reduced environmental impact.

As the scientific community continues to explore heterocyclic chemistry, compounds like 4-methyl-4-(3,3,3-trifluoropropyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine will remain at the forefront of innovation. Its versatility and adaptability to various fields underscore its importance in modern research. For those interested in drug design or chemical synthesis, this compound offers a compelling case study in molecular optimization and application diversity.